Cas no 5436-07-7 (8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane)

8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane structure
5436-07-7 structure
Product name:8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
CAS No:5436-07-7
MF:C21H25NO2
MW:323.4287
CID:940849
PubChem ID:409478

8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

    • 8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
    • 8-ethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decane; 8-Aethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decan; 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane; CTK5A0633; AC1L8WZF; NSC21348; AG-F-88335;
    • NSC-21348
    • NSC 21348
    • 5436-07-7
    • NSC21348
    • DTXSID20969448
    • 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane
    • Inchi: InChI=1S/C21H25NO2/c1-2-22-15-13-21(14-16-22)23-19(17-9-5-3-6-10-17)20(24-21)18-11-7-4-8-12-18/h3-12,19-20H,2,13-16H2,1H3
    • InChI Key: HNPJXEXYTWKYEH-UHFFFAOYSA-N
    • SMILES: CCN1CCC2(CC1)OC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 323.18865
  • Monoisotopic Mass: 323.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 441.9°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.604
  • PSA: 21.7
  • LogP: 4.26570

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